Cas no 99165-96-5 (2,3,6-trichloro-4,5-dihydroxybenzoic acid)
99165-96-5 structure
Product Name:2,3,6-trichloro-4,5-dihydroxybenzoic acid
CAS No:99165-96-5
MF:C7H3Cl3O4
MW:257.455319643021
CID:1993515
PubChem ID:57480
Update Time:2025-04-21
2,3,6-trichloro-4,5-dihydroxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3,6-trichloro-4,5-dihydroxybenzoic acid
- Benzoic acid, 2,3,6-trichloro-4,5-dihydroxy-
- DTXSID00243975
- 99165-96-5
-
- Inchi: 1S/C7H3Cl3O4/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10/h11-12H,(H,13,14)
- InChI Key: FAFLWTPCSJXFSP-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C(=C(C=1C(=O)O)Cl)Cl)O)O
Computed Properties
- Exact Mass: 255.91
- Monoisotopic Mass: 255.91
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 77.8A^2
Experimental Properties
- Density: 1.911
- Boiling Point: 386.2°C at 760 mmHg
- Flash Point: 187.4°C
- Refractive Index: 1.692
2,3,6-trichloro-4,5-dihydroxybenzoic acid Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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